5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide

• CAS No.: 149300-81-2
• Molecular Formula: C10H13O6P
• Molecular Weight: 260.18 g/mol
• IUPAC Name: 6-hydroxy-2,5,7,10-tetraoxa-6λ5-phosphabicyclo[9.4.0]pentadeca-1(15),11,13-triene 6-oxide
• InChI: InChI=1S/C10H13O6P/c11-17(12)15-7-5-13-9-3-1-2-4-10(9)14-6-8-16-17/h1-4H,5-8H2,(H,11,12)
• InChI Key: KWDVIQFGZVEFQV-UHFFFAOYSA-N
• Canonical SMILES: C1COP(=O)(OCCOC2=CC=CC=C2O1)O

Description

5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide is a complex organic compound with the molecular formula C10H13O6P. It is a member of the phosphacycloundecine family, characterized by a unique structure that includes a tetraoxaphosphacycloundecine ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable phosphine oxide precursor with a diol, followed by oxidation to form the desired compound. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using